![molecular formula C17H11Cl2N3O2 B3863118 N'-{[5-(2,3-dichlorophenyl)-2-furyl]methylene}isonicotinohydrazide](/img/structure/B3863118.png)
N'-{[5-(2,3-dichlorophenyl)-2-furyl]methylene}isonicotinohydrazide
Overview
Description
N'-{[5-(2,3-dichlorophenyl)-2-furyl]methylene}isonicotinohydrazide, commonly known as DCFH-INH, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of hydrazide derivatives and has been studied extensively for its anti-tubercular properties. In
Scientific Research Applications
Crystal Structure Analysis
The compound, closely related to N'-{[5-(2,3-dichlorophenyl)-2-furyl]methylene}isonicotinohydrazide, has been studied for its crystal structure. In a study, a similar compound (C12H12N3O2+) was prepared and its molecular structure revealed planar geometry with intramolecular interactions stabilizing the crystal structure (Li-Min Li, F. Jian, & Li Liu, 2009).
Corrosion Inhibition
A study focused on the corrosion inhibition characteristics of derivatives of isonicotinohydrazide, including N'-{[5-(2,3-dichlorophenyl)-2-furyl]methylene}isonicotinohydrazide, on mild steel in an acidic medium. The inhibitors demonstrated increased efficiency with higher concentrations and contributed to forming a protective film over the metal surface (A. Shanbhag et al., 2008).
Complexation with Metals
Research involving the complexation of samarium with organic ligands, including derivatives of isonicotinohydrazide, has been conducted. The stability of these complexes was determined, providing insights into potential applications in medicinal chemistry (Zamzam Taher Omar (Al-Ahdal) et al., 2020).
Antimicrobial and Antitubercular Activity
Compounds structurally similar to N'-{[5-(2,3-dichlorophenyl)-2-furyl]methylene}isonicotinohydrazide have been evaluated for their antimicrobial and antitubercular activities. These compounds showed promising results against various microbial strains, highlighting their potential in the development of new antimicrobial agents (Ş. Küçükgüzel et al., 1999).
Electrochromic Properties
Research on donor-acceptor type π-conjugated polymers related to N'-{[5-(2,3-dichlorophenyl)-2-furyl]methylene}isonicotinohydrazide has shown potential for electrochromic applications. These polymers exhibited robust stability and satisfactory coloration efficiencies, making them suitable for electrochromic devices (Yanxia Liu et al., 2014).
New Anti-TB Compounds
The synthesis and evaluation of N’(E)-heteroaromatic-isonicotinohydrazide derivatives for their antibacterial activity against Mycobacterium tuberculosis were studied. These compounds showed significant activity, paving the way for new anti-TB compounds (M. Ferreira et al., 2010).
Antiplatelet Agent Discovery
Compounds related to N'-{[5-(2,3-dichlorophenyl)-2-furyl]methylene}isonicotinohydrazide have been explored for their potential asantiplatelet agents. One such compound demonstrated significant anti-aggregating actions on platelets, suggesting its utility as a novel antiplatelet drug (A. P. D. Rodrigues et al., 2012).
Crystal Growth and Optical Properties
Research on the crystal growth and optical properties of derivatives similar to N'-{[5-(2,3-dichlorophenyl)-2-furyl]methylene}isonicotinohydrazide has been conducted. These studies provide insights into the crystalline perfection and theoretical calculations for electronic applications (V. Meenatchi et al., 2014).
Diflunisal Hydrazide-Hydrazones
The synthesis and antimicrobial activities of diflunisal hydrazide-hydrazone derivatives, structurally related to N'-{[5-(2,3-dichlorophenyl)-2-furyl]methylene}isonicotinohydrazide, were studied. These compounds showed antimycobacterial activity and potential as anticonvulsants (Ş. Küçükgüzel et al., 2003).
Anti-Tubercular Pyrazolone Derivatives
A series of pyrazolone derivatives, including those related to N'-{[5-(2,3-dichlorophenyl)-2-furyl]methylene}isonicotinohydrazide, were synthesized and found to be active against Mycobacterium tuberculosis, showing potential as novel anti-tubercular agents (J. Raval et al., 2011).
Antimicrobial Activity of Diorganotin(IV) Complexes
The antimicrobial activity of diorganotin(IV) complexes with isonicotinoyl hydrazone derivatives was evaluated. These studies provide a basis for the development of new antimicrobial agents (T. Sedaghat et al., 2014).
Metal Chelates with Aroylhydrazones
Metal chelates of aroylhydrazones derived from isonicotinic acid hydrazide and 2‐furyl methyl ketone were synthesized and characterized, offering insights into their coordination behavior and potential applications (R. Maurya et al., 2003).
properties
IUPAC Name |
N-[(E)-[5-(2,3-dichlorophenyl)furan-2-yl]methylideneamino]pyridine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11Cl2N3O2/c18-14-3-1-2-13(16(14)19)15-5-4-12(24-15)10-21-22-17(23)11-6-8-20-9-7-11/h1-10H,(H,22,23)/b21-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJLQWDYUDPYNLA-UFFVCSGVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)C2=CC=C(O2)C=NNC(=O)C3=CC=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)Cl)C2=CC=C(O2)/C=N/NC(=O)C3=CC=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11Cl2N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-{(E)-[5-(2,3-dichlorophenyl)furan-2-yl]methylidene}pyridine-4-carbohydrazide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.